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Compound of Interest

Compound Name: EINECS 259-760-9

Cat. No.: B8706398 Get Quote

Essential Safety and Handling of EINECS 259-
760-9
For researchers, scientists, and drug development professionals, ensuring safe laboratory

practices is paramount. This guide provides essential safety and logistical information for

handling EINECS 259-760-9, identified as 2-Propenoic acid, 2-methyl-, C12-15-isoalkyl esters.

Due to its nature as a UVCB substance (substance of Unknown or Variable composition,

Complex reaction products or Biological materials), a conservative approach to personal

protective equipment (PPE) and handling is crucial.

Potential Hazards
Based on data for related methacrylate esters, EINECS 259-760-9 is anticipated to present the

following hazards:

Skin and Eye Irritation: Direct contact may cause irritation.

Skin Sensitization: May cause an allergic skin reaction upon repeated contact.

Respiratory Irritation: Inhalation of mists or vapors may irritate the respiratory tract.

Personal Protective Equipment (PPE)
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A multi-layered approach to PPE is recommended to minimize exposure. The following table

summarizes the necessary protective gear.

PPE Category Item
Specification/Recommend
ation

Hand Protection Chemical Resistant Gloves

Nitrile or neoprene gloves are

recommended. Ensure gloves

are changed frequently and

immediately if contaminated.

Eye/Face Protection
Safety Glasses with Side

Shields or Goggles

In case of splashing, chemical

splash goggles are essential. A

face shield may be required for

larger quantities or when

splashes are likely.

Skin and Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect

street clothing. For more

extensive handling, a

chemical-resistant apron or

suit may be necessary.

Respiratory Protection Respirator

If working in a poorly ventilated

area or if mists/aerosols are

generated, a respirator with an

organic vapor cartridge is

advised.

Operational Plans: Step-by-Step Handling
Procedures

Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition. Locate the nearest emergency eyewash station and safety shower.

Ventilation: Always handle EINECS 259-760-9 in a well-ventilated area. A chemical fume

hood is the preferred location for all operations.
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Dispensing: When transferring the chemical, do so carefully to avoid splashing or generating

mists. Use appropriate tools such as a pipette or a graduated cylinder.

During Use: Keep containers sealed when not in use. Avoid contact with skin, eyes, and

clothing. Do not eat, drink, or smoke in the work area.

Post-Handling: After handling, wash hands thoroughly with soap and water. Clean the work

area to remove any residual contamination.

Disposal Plan
Proper disposal is critical to ensure laboratory and environmental safety.

Chemical Waste: Dispose of unused EINECS 259-760-9 and any materials contaminated

with it (e.g., gloves, paper towels) as hazardous chemical waste.

Container Disposal: Empty containers should be triple-rinsed with an appropriate solvent,

and the rinsate collected as hazardous waste. The cleaned containers can then be disposed

of according to institutional guidelines. Never reuse empty containers for other purposes.

Experimental Workflow and Safety Decision Making
The following diagram illustrates the logical workflow for safely handling EINECS 259-760-9,

from initial assessment to final disposal.

Safe handling workflow for EINECS 259-760-9.

To cite this document: BenchChem. [Personal protective equipment for handling EINECS
259-760-9]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-einecs-259-760-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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